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Compound of Interest

Compound Name: Dibenzyl diselenide

Cat. No.: B073572 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Dibenzyl diselenide, including detailed operational and disposal plans

to foster a culture of safety and build deep trust in your laboratory practices.

Dibenzyl diselenide is a compound that requires careful handling due to its potential health

and environmental hazards. It is classified as toxic if swallowed or inhaled and may cause

damage to organs, specifically the liver, through prolonged or repeated exposure.[1][2][3][4]

Furthermore, it is very toxic to aquatic life with long-lasting effects.[2][3][5] Adherence to the

following procedures is critical for minimizing risks.

Essential Safety Information at a Glance
To provide a quick reference, the key physical, chemical, and hazard data for Dibenzyl
diselenide are summarized below.
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Property Value Reference

Molecular Formula C14H14Se2 [1]

Molecular Weight 340.18 g/mol [1]

Appearance
Light yellow to orange

powder/crystalline

Melting Point 91-95°C [1]

GHS Hazard Statements H301: Toxic if swallowed [1][4]

H331: Toxic if inhaled [1][4]

H373: May cause damage to

organs
[2][3][4]

H410: Very toxic to aquatic life [3][5]

Signal Word Danger [1][2][3]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely handling Dibenzyl diselenide, from

preparation to post-handling procedures.

Pre-Handling Preparations
Risk Assessment: Before beginning any work, conduct a thorough risk assessment specific

to your experiment.

Engineering Controls: All handling of Dibenzyl diselenide solid or solutions should be

performed in a properly functioning chemical fume hood to minimize inhalation exposure.[2]

[3] Facilities should be equipped with an eyewash station and a safety shower.[1]

Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory.[6][7][8]

Eye and Face Protection: Wear chemical splash-resistant safety glasses or goggles with

side protection.[1] A face shield may be appropriate for tasks with a higher splash risk.[5]

[6]
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Hand Protection: Use nitrile rubber gloves.[8] Given that no specific breakthrough time

data is readily available, it is prudent to double-glove and change gloves immediately if

contamination is suspected.

Body Protection: A long-sleeved lab coat is required to prevent skin contact.[1][8] Ensure it

is fully buttoned.[8]

Footwear: Wear closed-toe shoes.[6]

Respiratory Protection: If there is a risk of dust formation or if work cannot be conducted in

a fume hood, a NIOSH/MSHA-approved respirator is necessary.[2]

Handling the Compound
Avoid Dust Generation: Handle Dibenzyl diselenide carefully to minimize the creation of

dust.[1][5]

Portioning: If weighing the solid, do so within the chemical fume hood on a tared, sealed

container to prevent contamination of the balance.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

General Hygiene: Do not eat, drink, or smoke in the handling area.[1][2] Wash hands

thoroughly with soap and water after handling the compound, before breaks, and at the end

of the workday.[1][5] Avoid contact with skin, eyes, and clothing.[1]

Post-Handling Procedures
Decontamination: Clean the work area thoroughly after use. For spills, prevent further

leakage if safe to do so.[5] Sweep up the solid material, or absorb with an inert material, and

place it into a suitable, labeled container for hazardous waste disposal.[1][2]

PPE Removal: Remove gloves and other PPE carefully to avoid cross-contamination and

dispose of them as hazardous waste.

Storage: Store Dibenzyl diselenide in a tightly closed container in a cool, dry, and well-

ventilated area, away from incompatible substances like strong oxidizing agents.[1][2] The
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storage area should be locked.[1][2][3]

Emergency and First Aid Protocol
Immediate action is crucial in the event of an exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration, but do not use the mouth-to-mouth method.[2][3] Seek immediate

medical attention and call a poison center or doctor.[1][2][3]

Skin Contact: Immediately remove all contaminated clothing. Flush the skin with running

water for at least 15 minutes.[1] Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[1][2] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1][2] Rinse the mouth with water.[1] Never give anything

by mouth to an unconscious person.[1] Call a poison center or doctor immediately.[1][2][3]

Disposal Plan
Proper disposal is essential to prevent environmental contamination.

Waste Classification: Dibenzyl diselenide and any materials contaminated with it (e.g.,

gloves, absorbent pads, empty containers) must be treated as hazardous waste.

Waste Collection: Collect all waste in suitable, closed, and clearly labeled containers.[5] Do

not mix with other waste streams.

Disposal Route: Dispose of the contents and container at an approved waste disposal plant.

[1][2][3][5] Consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification and disposal.[2] Avoid release into the environment.[5]

Safe Handling Workflow for Dibenzyl Diselenide
The following diagram illustrates the key steps for the safe handling of Dibenzyl diselenide,

from initial preparation to final disposal.
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Workflow for the safe handling and disposal of Dibenzyl diselenide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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